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Compound of Interest

Compound Name: CAY10580

Cat. No.: B593249

This technical support center provides researchers, scientists, and drug development
professionals with a comprehensive guide to the best practices for handling and aliquoting
CAY10580. It includes frequently asked questions (FAQs) and troubleshooting guides to
address common issues encountered during experiments.

Frequently Asked Questions (FAQSs)

Q1: How should | store CAY10580 upon receipt?

CAY10580 is supplied as a solution in ethanol and should be stored at -20°C.[1][2] When
stored correctly, the compound is stable for at least two years.[1][2]

Q2: What is the solubility of CAY10580 in different solvents?

The solubility of CAY10580 varies depending on the solvent. For detailed solubility information,
please refer to the table below.

Q3: How do | prepare a stock solution of CAY10580 in a different solvent?

To change the solvent, the ethanol can be evaporated under a gentle stream of nitrogen.
Immediately after, the solvent of choice, such as DMSO or dimethyl formamide (purged with an
inert gas), can be added.[1]

Q4: Can | prepare an aqueous solution of CAY105807
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Yes, an organic solvent-free agueous solution can be prepared by evaporating the initial
ethanol solvent and directly dissolving the neat oil in an aqueous buffer, such as PBS (pH 7.2).
[1] However, it is not recommended to store aqueous solutions for more than one day.[1]

Q5: What is the mechanism of action of CAY105807

CAY10580 is a selective agonist of the Prostaglandin E2 (PGE2) receptor EP4.[2][3][4] The
EP4 receptor is a Gs protein-coupled receptor that, upon activation, stimulates the production
of the second messenger cyclic AMP (CAMP).[2]

Quantitative Data Summary

Property Value Citations
Molecular Formula C19H35N0O4 [1][2]
Formula Weight 341.5 g/mol [1][2]
Purity >96% [1112]
Supplied As A solution in ethanol [1]
Storage Temperature -20°C [1][2]
Stability > 2 years [1112]
Solubility in DMF ~10 mg/mL [1][2]
Solubility in DMSO ~10 mg/mL [11[2]
Solubility in Ethanol ~20 mg/mL [2]
Solubility in PBS (pH 7.2) ~2.5 mg/mL [1][2]

Experimental Protocols

Protocol 1: Preparation of a DMSO Stock Solution

o |f starting with CAY10580 in ethanol, evaporate the ethanol under a gentle stream of dry
nitrogen gas.
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Once the ethanol is completely evaporated, add the desired volume of dimethyl sulfoxide
(DMSO) to the neat oil.

Vortex briefly to ensure the compound is fully dissolved. The solubility in DMSO is
approximately 10 mg/mL.[1][2]

Aliquot the DMSO stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles.

Store the aliquots at -20°C.

Protocol 2: Preparation of an Aqueous Working Solution from a DMSO Stock

Thaw a single-use aliquot of the CAY10580 DMSO stock solution.

Further dilute the stock solution into your agueous buffer or isotonic saline of choice to the
desired final concentration.[1]

Ensure that the final concentration of the organic solvent is insignificant, as it may have
physiological effects.[1]

It is recommended to prepare agueous solutions fresh for each experiment and not to store
them for more than one day.[1]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Precipitation in aqueous

solution

The solubility of CAY10580 in
aqueous buffers is limited
(~2.5 mg/mL in PBS, pH 7.2).
[1][2] The concentration may
be too high. The aqueous
solution may have been stored

for too long.

Prepare a fresh aqueous
solution for each experiment.
Ensure the final concentration
does not exceed the solubility
limit. If a higher concentration
is needed, consider using a
co-solvent, but be mindful of its
potential effects on the

experiment.

Compound appears inactive

Improper storage leading to
degradation. Repeated freeze-
thaw cycles of stock solutions.
The compound may have
degraded in an aqueous
solution that was stored for too

long.

Ensure the compound has
been stored at -20°C.[1][2] Use
single-use aliquots to avoid
freeze-thaw cycles. Always
prepare fresh aqueous

solutions for each experiment.

[1]

Inconsistent experimental

Inaccurate pipetting of the
viscous stock solution.

Incomplete dissolution of the

Use positive displacement
pipettes for viscous solutions.
Visually inspect to ensure

complete dissolution before

results ] making further dilutions. Follow
compound. Degradation of the ]
proper storage and handling
compound.
procedures to prevent
degradation.
Visualizations
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Caption: CAY10580 activates the EP4 receptor, leading to cAMP production.

Recommended Aliquoting Workflow for CAY 10580
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Caption: Workflow for preparing and storing CAY10580 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

